Cas no 13188-82-4 (2-Propenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester)

• Product Name: 2-Propenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• CAS No: 13188-82-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1234068
• PubChem ID: 20812341
• Update Time: 2025-04-20

2-Propenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl prop-2-enoate
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl acrylate
• 13188-82-4
• DTXSID20609892
• (2,2-dimethyl-1,3-dioxolane-4-yl)methyl acrylate
• SCHEMBL1357755

• Inchi： 1S/C9H14O4/c1-4-8(10)11-5-7-6-12-9(2,3)13-7/h4,7H,1,5-6H2,2-3H3
• InChI Key： SXTYVVNJGZOYRX-UHFFFAOYSA-N
• SMILES： O1C(COC(C=C)=O)COC1(C)C

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76